Cas no 1337386-49-8 (tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate)

• Product Name: tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate
• CAS No: 1337386-49-8
• MF: C₁₆H₂₂N₄O₂
• MW: 302.371483325958
• CID: 5791931
• PubChem ID: 165827142
• Update Time: 2025-06-12

tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1900010
• 1337386-49-8
• tert-butyl N-{2-amino-2-[2-(1H-pyrazol-1-yl)phenyl]ethyl}carbamate
• tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate

• Inchi： 1S/C16H22N4O2/c1-16(2,3)22-15(21)18-11-13(17)12-7-4-5-8-14(12)20-10-6-9-19-20/h4-10,13H,11,17H2,1-3H3,(H,18,21)
• InChI Key： VZVKDEMYKPOZIH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=CC=1N1C=CC=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 302.17427596g/mol
• Monoisotopic Mass: 302.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate

Professional Introduction to Compound with CAS No. 1337386-49-8 and Product Name: tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate

The compound with the CAS number 1337386-49-8 and the product name tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including amines and carbamates, makes it a versatile intermediate in synthetic organic chemistry, particularly in the synthesis of biologically active molecules.

Recent research has highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse pharmacological properties. The 1H-pyrazole moiety in the molecular structure of this compound is a well-known pharmacophore that contributes to its biological activity. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrazol-1-yl group into the phenylethyl chain not only enhances the compound's solubility but also modulates its interaction with biological targets, making it a promising candidate for further investigation.

The tert-butyl carbamate group in the compound's structure serves multiple purposes. It acts as a protecting group for the amine functionality, allowing for selective modifications during synthetic processes. Additionally, the tert-butyl group enhances the metabolic stability of the compound, which is crucial for its pharmacokinetic profile. This feature makes it particularly useful in designing prodrugs or drug candidates that require prolonged circulation time in the bloodstream.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The 2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl moiety suggests that it may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Current research is focused on identifying specific enzymes that this compound can inhibit or activate, which could lead to novel therapeutic strategies. For instance, studies have shown that pyrazole derivatives can inhibit kinases and other enzymes implicated in tumor growth and progression.

The synthesis of tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving high yields and purity. These methods are essential for producing pharmaceutical intermediates that meet stringent quality standards. The compound's synthesis also highlights the importance of green chemistry principles, such as minimizing waste and using sustainable reagents.

In terms of biological evaluation, preliminary studies have demonstrated that this compound exhibits promising cytotoxic effects against certain cancer cell lines. The mechanism of action appears to involve disruption of key cellular processes such as DNA replication and cell signaling. Further preclinical studies are underway to elucidate these mechanisms and to assess the compound's potential as an anticancer agent. Additionally, researchers are exploring its efficacy in treating inflammatory diseases by targeting inflammatory pathways mediated by specific enzymes.

The structural features of tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate also make it an attractive scaffold for structure-based drug design. Computational modeling techniques are being employed to understand how the compound interacts with biological targets at the molecular level. These studies aim to optimize its binding affinity and selectivity, thereby improving its therapeutic potential. The integration of computational methods with experimental data provides a powerful approach to accelerate drug discovery efforts.

From an industrial perspective, the production of this compound on an industrial scale presents several challenges. However, advancements in continuous flow chemistry have made it possible to synthesize complex molecules more efficiently and cost-effectively. Continuous flow reactors offer better control over reaction parameters, leading to higher yields and reduced byproduct formation. This technology is particularly beneficial for pharmaceutical intermediates that require high purity and scalability.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive characterization and testing before they can be approved for clinical use. The 1337386-49-8 compound must undergo rigorous toxicological studies to assess its safety profile. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments. Only after these evaluations are completed can regulatory agencies such as the FDA or EMA approve its use in humans.

In conclusion, tert-butyl N-{2-amino-2-2-(1H-pyrazol-1-yl)phenylethyl}carbamate represents a significant advancement in pharmaceutical chemistry with potential applications in oncology and inflammatory disease treatment. Its complex molecular structure, characterized by functional groups such as amines and carbamates, makes it a versatile intermediate for drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential through computational modeling and synthetic chemistry innovations.